Cas no 102207-02-3 (9H-Pyrido[3,4-b]indole,1-methyl-8-nitro-)
102207-02-3 structure
Product Name:9H-Pyrido[3,4-b]indole,1-methyl-8-nitro-
CAS No:102207-02-3
MF:C12H9N3O2
MW:227.218762159348
CID:199333
PubChem ID:15541344
Update Time:2025-04-19
9H-Pyrido[3,4-b]indole,1-methyl-8-nitro- Chemical and Physical Properties
Names and Identifiers
-
- 9H-Pyrido[3,4-b]indole,1-methyl-8-nitro-
- 1-methyl-8-nitro-9H-pyrido[3,4-b]indole
- 8-nitro-1-methyl-9H-pyrido[3,4-b]indole
- 8-Nitroharman
- 8-Nitro-harman
- 8-nitroharmane
- 8-nitro-harmane
- 9H-Pyrido(3,4-b)indole, 1-methyl-8-nitro-
- AGN-PC-00PLKE
- BRN 0223508
- LS-133558
- CHEMBL5191335
- 5-23-08-00263 (Beilstein Handbook Reference)
- SCHEMBL16421952
- DTXSID70144768
- 102207-02-3
-
- Inchi: 1S/C12H9N3O2/c1-7-11-9(5-6-13-7)8-3-2-4-10(15(16)17)12(8)14-11/h2-6,14H,1H3
- InChI Key: VTCFRLVPCJMFDM-UHFFFAOYSA-N
- SMILES: [O-][N+](C1=CC=CC2=C1NC1C(C)=NC=CC2=1)=O
Computed Properties
- Exact Mass: 227.06957
- Monoisotopic Mass: 227.069476538g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 0
- Complexity: 317
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 74.5Ų
Experimental Properties
- PSA: 71.82
9H-Pyrido[3,4-b]indole,1-methyl-8-nitro- Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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